Cas no 1480755-29-0 (1-(2-methylsulfonylethyl)azetidin-3-amine)

• Product Name: 1-(2-methylsulfonylethyl)azetidin-3-amine
• CAS No: 1480755-29-0
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• MDL: MFCD18882570
• CID: 5190296
• Update Time: 2026-03-05

1-(2-methylsulfonylethyl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylsulfonylethyl)azetidin-3-amine

• MDL： MFCD18882570
• Inchi： 1S/C6H14N2O2S/c1-11(9,10)3-2-8-4-6(7)5-8/h6H,2-5,7H2,1H3
• InChI Key： QKGZXCZPGNWLAZ-UHFFFAOYSA-N
• SMILES： N1(CCS(C)(=O)=O)CC(N)C1

Additional information on 1-(2-methylsulfonylethyl)azetidin-3-amine

Comprehensive Guide to 1-(2-methylsulfonylethyl)azetidin-3-amine (CAS No. 1480755-29-0): Properties, Applications, and Market Insights

1-(2-methylsulfonylethyl)azetidin-3-amine (CAS No. 1480755-29-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This molecule features an azetidine ring, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its unique reactivity and potential in drug discovery. The presence of the methylsulfonylethyl group and the amine functionality makes this compound a versatile intermediate for synthesizing bioactive molecules.

The growing interest in 1-(2-methylsulfonylethyl)azetidin-3-amine is driven by its potential applications in medicinal chemistry. Researchers are exploring its use as a building block for novel small-molecule therapeutics, particularly in areas like central nervous system (CNS) disorders and inflammatory diseases. The compound's structural features allow for diverse modifications, making it valuable for structure-activity relationship (SAR) studies in drug development programs.

From a chemical perspective, 1-(2-methylsulfonylethyl)azetidin-3-amine demonstrates interesting properties due to its strained ring system. The azetidine ring's angle strain influences both its reactivity and the conformational preferences of derivatives. This characteristic is particularly valuable when designing molecules with specific three-dimensional shapes for targeted biological interactions. The methylsulfonyl group adds polarity to the molecule, potentially enhancing solubility - a crucial factor in pharmaceutical applications.

Recent trends in chemical research highlight the importance of nitrogen-containing heterocycles like 1-(2-methylsulfonylethyl)azetidin-3-amine. These structures frequently appear in FDA-approved drugs, with about 60% of small-molecule pharmaceuticals containing at least one nitrogen heterocycle. The compound's azetidine-3-amine core is especially noteworthy as researchers seek to expand beyond traditional five- and six-membered rings to access novel chemical space with potentially improved pharmacological profiles.

The synthesis and application of 1-(2-methylsulfonylethyl)azetidin-3-amine align with current interests in green chemistry and sustainable pharmaceutical manufacturing. Chemists are developing more efficient routes to such compounds with reduced environmental impact. This focus responds to industry demands for cost-effective synthetic methods and atom-economical processes, particularly important for intermediates used in large-scale drug production.

Market analysis indicates growing demand for specialized azetidine derivatives like 1-(2-methylsulfonylethyl)azetidin-3-amine. Pharmaceutical companies and contract research organizations are increasingly sourcing such building blocks to accelerate their drug discovery pipelines. The compound's unique structure makes it valuable for creating proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities that require precise molecular architectures.

Quality control and characterization of 1-(2-methylsulfonylethyl)azetidin-3-amine involve advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are typically employed to ensure purity and confirm structure. These rigorous analytical protocols are essential for pharmaceutical applications where compound integrity directly impacts research outcomes and regulatory compliance.

Storage and handling of 1-(2-methylsulfonylethyl)azetidin-3-amine require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments with appropriate container materials helps maintain stability. Researchers should consult safety data sheets and implement good laboratory practices when working with this compound, as with all chemical substances.

The future outlook for 1-(2-methylsulfonylethyl)azetidin-3-amine appears promising as drug discovery efforts continue to explore underutilized heterocyclic systems. Its combination of azetidine ring strain, amine functionality, and sulfonyl group offers multiple vectors for structural modification, making it a valuable tool for medicinal chemists. Ongoing research may reveal additional applications beyond pharmaceuticals, possibly in materials science or agrochemical development.

For researchers considering 1-(2-methylsulfonylethyl)azetidin-3-amine for their projects, several factors warrant consideration. The compound's commercial availability, synthetic accessibility, and compatibility with various reaction conditions should be evaluated. Additionally, its physicochemical properties, including logP, pKa, and solubility profile, may influence its suitability for specific applications. Consulting recent literature and patent filings can provide valuable insights into current uses and potential novel applications of this interesting molecule.